Cas no 1805689-75-1 (Ethyl 3-(chloromethyl)-5-propionylbenzoate)

• Product Name: Ethyl 3-(chloromethyl)-5-propionylbenzoate
• CAS No: 1805689-75-1
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 4950193
• Update Time: 2025-08-05

Ethyl 3-(chloromethyl)-5-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-5-propionylbenzoate

• Inchi： 1S/C13H15ClO3/c1-3-12(15)10-5-9(8-14)6-11(7-10)13(16)17-4-2/h5-7H,3-4,8H2,1-2H3
• InChI Key： PXUPJRHHEACGJD-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)OCC)=CC(C(CC)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(chloromethyl)-5-propionylbenzoate

Ethyl 3-(chloromethyl)-5-propionylbenzoate (CAS No. 1805689-75-1): A Comprehensive Overview in Modern Chemical Biology

Ethyl 3-(chloromethyl)-5-propionylbenzoate, identified by its CAS number 1805689-75-1, is a compound of significant interest in the field of chemical biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and development. The presence of both chloromethyl and propionyl functional groups within its benzene-based core imparts unique reactivity, making it a valuable scaffold for synthesizing biologically active derivatives.

The chemical structure of Ethyl 3-(chloromethyl)-5-propionylbenzoate consists of a benzene ring substituted at the 3-position with a chloromethyl group and at the 5-position with a propionyl group. This arrangement not only enhances its solubility in various organic solvents but also facilitates its participation in nucleophilic substitution reactions, which are pivotal in medicinal chemistry. The ethyl ester moiety at the other end of the molecule further contributes to its versatility, allowing for modifications that can fine-tune its pharmacokinetic properties.

In recent years, Ethyl 3-(chloromethyl)-5-propionylbenzoate has been explored as a precursor in the synthesis of novel compounds with potential therapeutic applications. Its unique structural features make it an attractive candidate for developing drugs targeting neurological disorders, inflammation, and metabolic diseases. For instance, researchers have leveraged its reactivity to create derivatives that exhibit inhibitory effects on specific enzymes implicated in these conditions. The ability to introduce diverse functional groups into this molecular framework has opened up new avenues for drug discovery.

The role of Ethyl 3-(chloromethyl)-5-propionylbenzoate in academic research has been further highlighted by several cutting-edge studies published in peer-reviewed journals. One notable study demonstrated its utility in generating novel benzophenone derivatives with enhanced bioavailability and reduced toxicity. These findings have prompted investigations into its potential as an intermediate in the development of next-generation therapeutics. Additionally, the compound's compatibility with green chemistry principles has made it a subject of interest for sustainable synthetic methodologies.

The synthesis of Ethyl 3-(chloromethyl)-5-propionylbenzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzene ring efficiently. These methods not only improve the scalability of production but also minimize waste generation, aligning with the growing emphasis on environmentally friendly practices in chemical manufacturing.

The pharmacological profile of Ethyl 3-(chloromethyl)-5-propionylbenzoate has been scrutinized through both computational modeling and experimental validation. Computational studies have predicted its binding affinity to various biological targets, providing insights into its potential mechanisms of action. Meanwhile, experimental assays have confirmed its efficacy in modulating key signaling pathways relevant to human health and disease. These combined approaches have laid the groundwork for further preclinical development.

The future prospects of Ethyl 3-(chloromethyl)-5-propionylbenzoate are promising, with ongoing research aiming to expand its applications beyond traditional pharmaceuticals. Its potential use in agrochemicals and material science has also been explored, highlighting its versatility across multiple industries. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to grow, fostering innovation across various scientific domains.

In conclusion, Ethyl 3-(chloromethyl)-5-propionylbenzoate (CAS No. 1805689-75-1) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural attributes and reactivity make it a valuable tool for developing novel therapeutics and exploring new synthetic pathways. The continued investigation into this compound promises to yield groundbreaking discoveries that will impact human health and industrial applications alike.